Cas no 2038790-10-0 (2-Amino-N-[(4-morpholin-4-ylsulfonylphenyl)methyl]acetamide;hydrochloride)

• Product Name: 2-Amino-N-[(4-morpholin-4-ylsulfonylphenyl)methyl]acetamide;hydrochloride
• CAS No: 2038790-10-0
• MF: C₁₃H₂₀ClN₃O₄S
• MW: 349.833600997925
• CID: 6329850
• PubChem ID: 119271573
• Update Time: 2025-06-14

2-Amino-N-[(4-morpholin-4-ylsulfonylphenyl)methyl]acetamide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2038790-10-0
• EN300-6743342
• AKOS025569811
• 2-amino-N-{[4-(morpholine-4-sulfonyl)phenyl]methyl}acetamide hydrochloride
• 2-Amino-N-[(4-morpholin-4-ylsulfonylphenyl)methyl]acetamide;hydrochloride

• Inchi： 1S/C13H19N3O4S.ClH/c14-9-13(17)15-10-11-1-3-12(4-2-11)21(18,19)16-5-7-20-8-6-16;/h1-4H,5-10,14H2,(H,15,17);1H
• InChI Key： ZBWVANOVQFODBT-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC(CNC(CN)=O)=CC=1)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 349.0863050g/mol
• Monoisotopic Mass: 349.0863050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 435
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110Ų

Additional information on 2-Amino-N-[(4-morpholin-4-ylsulfonylphenyl)methyl]acetamide;hydrochloride

Comprehensive Overview of 2-Amino-N-[(4-morpholin-4-ylsulfonylphenyl)methyl]acetamide;hydrochloride (CAS No. 2038790-10-0)

2-Amino-N-[(4-morpholin-4-ylsulfonylphenyl)methyl]acetamide;hydrochloride (CAS No. 2038790-10-0) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound, characterized by its morpholine and sulfonyl functional groups, has garnered attention for its unique structural properties and potential applications in drug discovery. Researchers are increasingly exploring its role as a building block or intermediate in the synthesis of novel therapeutic agents, particularly in targeting enzyme inhibition and receptor modulation.

The molecular structure of 2-Amino-N-[(4-morpholin-4-ylsulfonylphenyl)methyl]acetamide;hydrochloride features a morpholine ring linked to a sulfonamide group, which enhances its solubility and bioavailability. These attributes make it a valuable candidate for medicinal chemistry applications. Recent studies highlight its relevance in the development of small-molecule inhibitors, particularly in oncology and neurology research. The compound's CAS No. 2038790-10-0 serves as a critical identifier for researchers sourcing high-purity materials for experimental use.

In the context of current trends, 2-Amino-N-[(4-morpholin-4-ylsulfonylphenyl)methyl]acetamide;hydrochloride aligns with the growing demand for targeted drug delivery systems and precision medicine. Its structural versatility allows for modifications that can optimize pharmacokinetic properties, a key focus in modern pharmaceutical R&D. Additionally, the compound's potential role in cancer therapeutics has sparked interest, as researchers investigate its efficacy in disrupting specific signaling pathways.

From a synthetic chemistry perspective, CAS No. 2038790-10-0 represents a sophisticated example of sulfonamide derivatives, a class of compounds widely used in drug design due to their stability and bioactivity. The inclusion of the morpholine moiety further enhances its utility, as this heterocycle is known to improve metabolic stability and membrane permeability. These features are particularly relevant in the development of CNS-active compounds, where blood-brain barrier penetration is a critical factor.

Quality control and characterization of 2-Amino-N-[(4-morpholin-4-ylsulfonylphenyl)methyl]acetamide;hydrochloride are paramount for research applications. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify purity and structural integrity. Suppliers and manufacturers emphasize GMP-compliant synthesis to meet the stringent requirements of preclinical studies, ensuring reproducibility in experimental outcomes.

The compound's nomenclature, including its IUPAC name and CAS registry number, is essential for accurate database searches and regulatory compliance. Researchers frequently query terms like "morpholin-4-ylsulfonyl derivatives" or "acetamide-based pharmaceuticals" when exploring related literature, reflecting the compound's niche yet growing relevance. Its inclusion in chemical libraries for high-throughput screening further underscores its potential in identifying new bioactive molecules.

Environmental and safety considerations for 2-Amino-N-[(4-morpholin-4-ylsulfonylphenyl)methyl]acetamide;hydrochloride adhere to standard laboratory protocols. While not classified as hazardous under typical conditions, proper handling procedures are recommended to maintain integrity during storage and use. The compound's stability under various pH conditions makes it suitable for diverse experimental setups, including in vitro assays and formulation studies.

In summary, 2-Amino-N-[(4-morpholin-4-ylsulfonylphenyl)methyl]acetamide;hydrochloride (CAS No. 2038790-10-0) exemplifies the intersection of structural complexity and therapeutic potential in modern chemistry. Its applications span from drug discovery to chemical biology, driven by the increasing need for innovative molecular entities. As research progresses, this compound is poised to contribute to advancements in personalized medicine and biomolecular engineering, solidifying its place in the scientific community.